Cas no 124444-79-7 (Methanone,[4-(2-fluorophenyl)-1-piperazinyl]-3-pyridinyl-)

• Product Name: Methanone,[4-(2-fluorophenyl)-1-piperazinyl]-3-pyridinyl-
• CAS No: 124444-79-7
• MF: C₁₆H₁₆FN₃O
• MW: 285.316146850586
• CID: 155302
• PubChem ID: 3079105
• Update Time: 2025-04-19

Methanone,[4-(2-fluorophenyl)-1-piperazinyl]-3-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone,[4-(2-fluorophenyl)-1-piperazinyl]-3-pyridinyl-
• [4-(2-fluorophenyl)piperazin-1-yl]-pyridin-3-ylmethanone
• AKOS003274466
• [4-(2-FLUOROPHENYL)PIPERAZINO](3-PYRIDYL)METHANONE
• Piperazine, 1-(2-fluorophenyl)-4-(3-pyridinylcarbonyl)-
• 1-(2-Fluorophenyl)-4-(3-pyridinylcarbonyl)piperazine
• 124444-79-7
• DTXSID10154386
• B-1 273
• Z30011305

• Inchi： 1S/C16H16FN3O/c17-14-5-1-2-6-15(14)19-8-10-20(11-9-19)16(21)13-4-3-7-18-12-13/h1-7,12H,8-11H2
• InChI Key： ZWPKPZSRKXZQOC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1CCN(C(C2C=NC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 285.12788
• Monoisotopic Mass: 285.12774030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• PSA: 36.44